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Compound of Interest

Compound Name: 3-Methoxybut-1-ene

Cat. No.: B3048541 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the commercial availability and synthesis

of 3-methoxybut-1-ene (CAS No. 17351-24-5). This document is intended for researchers,

scientists, and professionals in the field of drug development who require this chemical

intermediate for their work.

Commercial Suppliers and Availability
Our investigation indicates that 3-methoxybut-1-ene is not a readily available, off-the-shelf

chemical from major international suppliers. However, it is listed by several companies,

primarily based in China, that likely offer it on a custom synthesis or made-to-order basis.

Researchers interested in acquiring this compound should contact these potential suppliers

directly to inquire about availability, lead times, purity, and pricing.

Below is a summary of potential commercial suppliers for 3-methoxybut-1-ene.
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Company Location Contact Information/Notes

Yantai Sheng Kai Lun

Biological Products Co., Ltd.
China

Lists 3-methoxybut-1-ene in

their product catalog. Direct

inquiry is recommended.

Guangzhou Heyi

Pharmaceutical Technology

Co., Ltd.

China

Lists the CAS number for 3-

methoxybut-1-ene, suggesting

potential for custom synthesis.

Direct inquiry is necessary.

Benchchem United States

States they offer "qualified

products" for 3-Methoxybut-1-

ene and advises to "inquire us

for more detail".[1]

Synthesis of 3-Methoxybut-1-ene
The primary synthetic route to 3-methoxybut-1-ene is the catalytic hydroalkoxylation of 1,3-

butadiene with methanol. This method offers an efficient pathway to the desired product.

Experimental Protocol: Catalytic Hydroalkoxylation of
1,3-Butadiene with Methanol
While a specific, detailed experimental protocol for the synthesis of 3-methoxybut-1-ene was

not found in readily available literature during the search, a general procedure based on similar

reactions is outlined below. This protocol should be adapted and optimized by qualified

personnel.

Materials:

1,3-Butadiene

Methanol (anhydrous)

Rhodium-based catalyst (e.g., RhCl₃ on a solid support like SiO₂)

Anhydrous, inert solvent (e.g., meta-xylene)
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High-pressure reactor

Procedure:

Reactor Setup: A high-pressure reactor is charged with the rhodium-based catalyst and the

anhydrous solvent under an inert atmosphere (e.g., argon or nitrogen).

Addition of Reactants: Anhydrous methanol is added to the reactor. Subsequently, a

measured amount of 1,3-butadiene is carefully introduced into the sealed reactor.

Reaction Conditions: The reactor is heated to the desired temperature (e.g., 100°C) and

pressurized (e.g., 5 atm). The reaction mixture is stirred vigorously for a set period (e.g., 1

hour).

Work-up: After the reaction is complete, the reactor is cooled to room temperature, and the

pressure is carefully released. The reaction mixture is filtered to remove the catalyst.

Purification: The resulting solution is subjected to distillation to separate the product, 3-
methoxybut-1-ene, from the solvent and any unreacted starting materials. The purity of the

collected fractions should be assessed by appropriate analytical methods (e.g., GC-MS,

NMR).

Visualizations
Synthesis Pathway of 3-Methoxybut-1-ene

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b3048541#commercial-suppliers-and-availability-of-3-
methoxybut-1-ene]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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